Cas no 1704950-38-8 ((3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1704950-38-8
• MF: C₁₄H₁₇BrClNO₄
• MW: 378.646082639694
• CID: 6366197
• PubChem ID: 83233278
• Update Time: 2025-06-07

(3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3R)-3-(3-bromo-4-chlorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Benzenepropanoic acid, 3-bromo-4-chloro-β-[[(1,1-dimethylethoxy)carbonyl]amino]-, (βR)-
• EN300-1163527
• AKOS021555476
• (3R)-3-(3-bromo-4-chlorophenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 1704950-38-8
• (R)-3-(3-Bromo-4-chlorophenyl)-3-((tert-butoxycarbonyl)amino)propanoic acid

• Inchi： 1S/C14H17BrClNO4/c1-14(2,3)21-13(20)17-11(7-12(18)19)8-4-5-10(16)9(15)6-8/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： QUFNPVXGZSOYQH-LLVKDONJSA-N
• SMILES： C1([C@H](NC(OC(C)(C)C)=O)CC(O)=O)=CC=C(Cl)C(Br)=C1

Computed Properties

• Exact Mass: 377.00295g/mol
• Monoisotopic Mass: 377.00295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• Boiling Point: 503.4±50.0 °C(Predicted)
• pka: 4.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Research Brief on (3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1704950-38-8)

In recent years, the compound (3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1704950-38-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its bromo-chlorophenyl and tert-butoxycarbonyl (Boc) protected amino groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and therapeutic agents. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable building block in drug discovery and development.

Recent studies have focused on the synthetic applications and biological activities of (3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of novel protease inhibitors, demonstrating its utility in targeting enzymes associated with inflammatory and infectious diseases. The study reported that the bromo-chlorophenyl moiety enhances binding affinity to hydrophobic pockets in enzyme active sites, while the Boc group provides stability during synthetic transformations.

Another significant advancement was reported in ACS Chemical Biology, where researchers utilized this compound to develop a series of chiral ligands for G protein-coupled receptors (GPCRs). The study emphasized the importance of the (3R)-configuration in achieving high receptor selectivity, with the bromo and chloro substituents contributing to improved pharmacokinetic properties. Molecular docking simulations revealed that these derivatives exhibit nanomolar binding affinities for specific GPCR subtypes involved in neurological disorders.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the preparation of (3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid. A 2024 Nature Protocols article detailed an asymmetric hydrogenation method that achieves >99% enantiomeric excess, addressing previous challenges in stereocontrol. The protocol utilizes a novel chiral ruthenium catalyst system that significantly improves yield (up to 92%) while reducing metal contamination in the final product.

In drug delivery applications, researchers have explored the use of this compound in prodrug design. A recent study in Molecular Pharmaceutics demonstrated that the carboxylic acid functionality can be effectively conjugated with various drug molecules through ester or amide linkages, with the Boc group serving as a cleavable protecting group under physiological conditions. This approach has shown particular promise in enhancing the oral bioavailability of peptide-based therapeutics.

Looking forward, the versatility of (3R)-3-(3-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid continues to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTAC technology) and as a scaffold for covalent inhibitor design. The compound's unique combination of structural features and demonstrated biological activities position it as a valuable tool in modern medicinal chemistry and chemical biology research.